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Compound of Interest

Compound Name: GSK2837808A

Cat. No.: B15613965 Get Quote

Technical Support Center: GSK2837808A
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the solubility of GSK2837808A. Below you will find

troubleshooting guides and frequently asked questions to address common issues

encountered during experimental work.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing a stock solution of GSK2837808A?

A1: Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for preparing

high-concentration stock solutions of GSK2837808A.[1][2][3][4][5][6]

Q2: What is the maximum solubility of GSK2837808A in DMSO?

A2: The maximum reported solubility in DMSO varies across suppliers, with concentrations

ranging from 10 mM to as high as 157.01 mM.[2][4] It is always recommended to consult the

batch-specific data on the certificate of analysis provided by the supplier.

Q3: Is GSK2837808A soluble in aqueous solutions like PBS?

A3: GSK2837808A is poorly soluble in aqueous solutions. Direct dissolution in buffers like PBS

is not recommended. A stock solution in DMSO should be prepared first, which can then be

diluted into aqueous media. Even then, precipitation can occur, especially at higher
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concentrations. For instance, in a DMSO:PBS (pH 7.2) mixture of 1:2, the solubility is reported

to be only 0.33 mg/ml.[3]

Q4: My GSK2837808A is not dissolving completely in DMSO. What should I do?

A4: If you encounter difficulty dissolving GSK2837808A in DMSO, gentle warming and

sonication are recommended to facilitate dissolution.[2] Ensure you are using fresh, anhydrous

DMSO, as absorbed moisture can reduce the solubility of compounds.[6]

Q5: I observed precipitation when diluting my DMSO stock solution into my aqueous cell

culture medium. How can I prevent this?

A5: This is a common issue due to the low aqueous solubility of GSK2837808A. To prevent

precipitation, it is advisable to make serial dilutions. When preparing your working solution, add

the DMSO stock dropwise to the aqueous medium while vortexing or stirring to ensure rapid

mixing. The final concentration of DMSO in your experiment should be kept as low as possible

(typically below 0.5%) to minimize solvent-induced artifacts. If precipitation persists, consider

using a co-solvent system or a formulation containing surfactants, although the compatibility of

these with your specific assay must be verified.

Troubleshooting Guide
This guide addresses common solubility-related problems encountered when working with

GSK2837808A and provides step-by-step solutions.

Problem 1: Compound Precipitation Upon Dilution in
Aqueous Buffer

Symptom: A cloudy or hazy appearance, or visible precipitate forms immediately after

diluting the DMSO stock solution into an aqueous buffer (e.g., PBS, cell culture media).

Root Cause: The low aqueous solubility of GSK2837808A is exceeded when the high-

concentration DMSO stock is diluted into the aqueous medium.
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Precipitation Observed in Aqueous Solution

Is the final DMSO concentration < 0.5%?

If possible, slightly increase final DMSO
 (check cell line tolerance)

No

Use a multi-step serial dilution protocol

Yes

Add stock solution to aqueous media
 while vortexing vigorously

Solution remains clear

Precipitation persists

Consider a co-solvent system
 (e.g., with PEG300, Tween 80)

Prepare and test a co-solvent formulation

Click to download full resolution via product page

Caption: Troubleshooting workflow for compound precipitation.
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Problem 2: Difficulty Preparing a High-Concentration
Stock Solution

Symptom: The solid compound does not fully dissolve in DMSO, even at concentrations

reported to be achievable.

Root Cause: The dissolution rate may be slow, or the quality of the solvent may be

suboptimal.
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Incomplete Dissolution in DMSO

Are you using fresh, anhydrous DMSO?

Use a new aliquot of anhydrous DMSO

No

Sonicate the solution in a water bath

Yes

Gently warm the solution (e.g., 37°C)

Is the desired concentration below the
 reported maximum solubility? If issues persist, contact the supplier

Recalculate and prepare a slightly
 lower concentration stock

No

Compound dissolves completely

Yes
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Caption: Workflow for dissolving high-concentration stocks.
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Solubility Data Summary

Solvent/System
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Source

DMSO 64.96 100

DMSO 50 ~77 [1]

DMSO 102 157.01 [2]

DMSO 30 ~46.2 [3]

DMSO - 10 [4]

DMF 30 ~46.2 [3]

DMSO:PBS (pH 7.2)

(1:2)
0.33 ~0.51 [3]

10% DMSO + 40%

PEG300 + 5% Tween

80 + 45% Saline

4 6.16 [2]

Ethanol Slightly Soluble - [3]

Water Insoluble - [6]

Note: The molecular weight of GSK2837808A is approximately 649.62 g/mol . Molarity

calculations are based on this value. Solubility can be batch-dependent.

Experimental Protocols
Protocol 1: Preparation of a 100 mM DMSO Stock
Solution

Materials:

GSK2837808A (solid)

Anhydrous dimethyl sulfoxide (DMSO)
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Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Procedure:

1. Weigh out the desired amount of GSK2837808A. For example, to prepare 1 mL of a 100

mM solution, you would need 64.96 mg.

2. Add the appropriate volume of anhydrous DMSO to the solid compound.

3. Vortex the solution vigorously for 1-2 minutes.

4. If the solid is not fully dissolved, sonicate the vial in a water bath for 5-10 minutes. Gentle

warming to 37°C can also aid dissolution.

5. Once fully dissolved, the solution should be clear.

6. Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

7. Store the stock solution at -20°C or -80°C as recommended by the supplier.[4][7]

Protocol 2: Preparation of an In Vivo Formulation
This protocol is adapted from a formulation reported to achieve a concentration of 4 mg/mL.[2]

This should be used as a reference and may require optimization for your specific experimental

conditions.

Materials:

GSK2837808A (solid)

DMSO

PEG300

Tween 80
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Saline (0.9% NaCl)

Sterile tubes

Procedure:

1. Dissolve GSK2837808A in DMSO to create a concentrated pre-stock. For the final

formulation, the DMSO will constitute 10% of the total volume.

2. In a separate tube, add the required volume of PEG300 (40% of the final volume).

3. Add the DMSO stock to the PEG300 and mix thoroughly until the solution is clear.

4. Add Tween 80 (5% of the final volume) and mix again.

5. Finally, add saline (45% of the final volume) to reach the desired final volume and

concentration. Mix until a homogenous solution is achieved.

6. Sonication may be required to fully clarify the solution.[2]

7. This formulation should be prepared fresh before use.

Step-by-Step Solvent Addition

GSK2837808A in DMSO (10%) Add PEG300 (40%) and mix Add Tween 80 (5%) and mix Add Saline (45%) and mix Final Formulation (4 mg/mL)

Click to download full resolution via product page

Caption: Sequential solvent addition for in vivo formulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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